![molecular formula C25H32F3N3 B6047693 1-[1-(3-phenylpropyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine](/img/structure/B6047693.png)
1-[1-(3-phenylpropyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine
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Overview
Description
1-[1-(3-phenylpropyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine, also known as TPP or WAY-100635, is a selective serotonin receptor antagonist that is widely used in scientific research. This compound is known for its ability to selectively bind to serotonin receptors, making it a valuable tool for studying the role of serotonin in the brain and other physiological systems.
Mechanism of Action
1-[1-(3-phenylpropyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine acts as a selective antagonist of the serotonin receptor, blocking the binding of serotonin to these receptors and preventing its effects on the body. This mechanism of action allows researchers to selectively manipulate the activity of the serotonin system and study its effects on various physiological functions.
Biochemical and Physiological Effects:
The effects of this compound on the body depend on the specific physiological system being studied. In the brain, this compound has been shown to reduce anxiety and improve mood, suggesting that serotonin plays a key role in these emotional states. In the cardiovascular system, this compound has been shown to reduce blood pressure and improve blood flow, suggesting that serotonin may play a role in regulating these functions as well. In the gastrointestinal tract, this compound has been shown to reduce appetite and improve digestion, suggesting that serotonin may play a role in regulating these functions as well.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-[1-(3-phenylpropyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine in scientific research is its selectivity for serotonin receptors, which allows researchers to selectively manipulate the activity of the serotonin system without affecting other physiological systems. However, one of the limitations of using this compound is that it can be difficult to administer in vivo, as it must be injected or delivered via infusion.
Future Directions
There are many potential future directions for research on 1-[1-(3-phenylpropyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine and the serotonin system. One area of interest is the role of serotonin in the regulation of social behavior, including aggression and social bonding. Another area of interest is the role of serotonin in the regulation of pain perception and the development of new pain medications. Finally, researchers are also interested in developing new compounds that can selectively target specific subtypes of serotonin receptors, allowing for even more precise manipulation of the serotonin system.
Synthesis Methods
The synthesis of 1-[1-(3-phenylpropyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine involves several steps, including the reaction of 3-(trifluoromethyl)phenylpiperazine with 3-phenylpropanal to form the intermediate 1-(3-phenylpropyl)-4-[3-(trifluoromethyl)phenyl]piperazine. This intermediate is then reacted with piperidine to form the final product, this compound.
Scientific Research Applications
1-[1-(3-phenylpropyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine is widely used in scientific research to study the role of serotonin in various physiological systems, including the brain, cardiovascular system, and gastrointestinal tract. This compound is particularly useful for studying the effects of serotonin on mood, anxiety, and other emotional states, as well as its role in the regulation of appetite, sleep, and other physiological functions.
properties
IUPAC Name |
1-[1-(3-phenylpropyl)piperidin-3-yl]-4-[3-(trifluoromethyl)phenyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H32F3N3/c26-25(27,28)22-10-4-11-23(19-22)30-15-17-31(18-16-30)24-12-6-14-29(20-24)13-5-9-21-7-2-1-3-8-21/h1-4,7-8,10-11,19,24H,5-6,9,12-18,20H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYHQTRLWAVDUSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CCCC2=CC=CC=C2)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32F3N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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